Cas no 2227800-29-3 (rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate)

• Product Name: rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate
• CAS No: 2227800-29-3
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6369158
• PubChem ID: 165506642
• Update Time: 2025-10-31

rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate
• EN300-1278264
• rac-ethyl 2-[(1R,2R)-2-aminocyclooctyl]acetate
• 2227800-29-3

• Inchi： 1S/C12H23NO2/c1-2-15-12(14)9-10-7-5-3-4-6-8-11(10)13/h10-11H,2-9,13H2,1H3/t10-,11-/m0/s1
• InChI Key： PBBQJOAVWMOUAE-QWRGUYRKSA-N
• SMILES： O(CC)C(C[C@@H]1CCCCCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate

Professional Introduction to Rac-Ethyl 2-(1R,2R)-2-Aminocyclooctylacetate (CAS No. 2227800-29-3)

Rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate, a compound with the chemical identifier CAS No. 2227800-29-3, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its complex stereochemical configuration, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The unique structural properties of this molecule make it a valuable tool for researchers exploring the intricacies of enantioselective synthesis and biologically active molecular interactions.

The chemical structure of rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate consists of a cyclooctane ring substituted with an amine group at the 2-position and an acetic acid ethyl ester moiety at the 1-position. The stereochemistry of the cyclooctane ring is specifically configured as (1R,2R), which is a critical feature influencing its interactions with biological targets. This specific stereochemical arrangement has been the focus of numerous studies aimed at understanding how chirality influences molecular recognition and pharmacological activity.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands that can facilitate enantioselective transformations in organic synthesis. Rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate has emerged as a promising candidate in this context. Its ability to act as a chiral building block or intermediate in synthetic pathways has opened new avenues for the preparation of enantiomerically pure compounds, which are often required for pharmaceutical applications. The compound's stability under various reaction conditions further enhances its utility in synthetic chemistry.

One of the most compelling aspects of rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate is its potential in drug discovery and development. The unique spatial arrangement of atoms in this molecule allows it to interact selectively with biological targets, which is a key requirement for effective drug candidates. Researchers have been exploring its use as a precursor or intermediate in the synthesis of novel therapeutic agents targeting various diseases. The compound's ability to mimic or interact with specific biological receptors or enzymes makes it a valuable asset in medicinal chemistry.

Recent studies have highlighted the compound's role in developing treatments for neurological disorders. The cyclooctane ring's rigid structure provides a scaffold that can be tailored to fit specific binding pockets in biological targets, such as neurotransmitter receptors. By leveraging the chirality of rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate, researchers aim to develop drugs that exhibit high selectivity and efficacy while minimizing side effects. This approach aligns with the broader trend in pharmaceutical research toward more targeted and personalized therapies.

The synthesis of rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate presents unique challenges due to its complex stereochemical requirements. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as asymmetric hydrogenation and enzymatic resolution have been particularly useful in achieving the desired stereochemical purity. These advancements not only enhance the accessibility of rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate but also contribute to the broader field of asymmetric synthesis.

In addition to its pharmaceutical applications, rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate has shown promise in materials science and nanotechnology. Its chiral properties make it suitable for designing supramolecular structures and functional materials that exhibit specific optical or electronic properties. Researchers are exploring its potential use in developing novel catalysts, sensors, and other advanced materials where chirality plays a critical role.

The future prospects for rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate are promising, with ongoing research expected to uncover new applications and refine synthetic methodologies. As our understanding of chirality and molecular recognition continues to evolve, compounds like rac-ethyl 2-(1R,2R)-2-aminocyclooctylacetate will undoubtedly play an increasingly important role in both academic research and industrial applications. Their unique properties offer a rich foundation for innovation across multiple scientific disciplines.